N-(2-(1H-pyrazol-1-yl)ethyl)-N-(benzo[d]thiazol-2-yl)-2,3-dihydrobenzo[b][1,4]dioxine-6-carboxamide

• IUPAC Name: N-(1,3-benzothiazol-2-yl)-N-(2-pyrazol-1-ylethyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide
• InChI: InChI=1S/C21H18N4O3S/c26-20(15-6-7-17-18(14-15)28-13-12-27-17)25(11-10-24-9-3-8-22-24)21-23-16-4-1-2-5-19(16)29-21/h1-9,14H,10-13H2
• InChI Key: FZBWWAWLMLIZDE-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(O1)C=CC(=C2)C(=O)N(CCN3C=CC=N3)C4=NC5=CC=CC=C5S4
• Molecular Formula: C21H18N4O3S
• Molecular Weight: 406.5 g/mol

Description

N-(2-(1H-pyrazol-1-yl)ethyl)-N-(benzo[d]thiazol-2-yl)-2,3-dihydrobenzo[b][1,4]dioxine-6-carboxamide is a useful research compound. Its molecular formula is C21H18N4O3S and its molecular weight is 406.46. The purity is usually 95%.
BenchChem offers high-quality N-(2-(1H-pyrazol-1-yl)ethyl)-N-(benzo[d]thiazol-2-yl)-2,3-dihydrobenzo[b][1,4]dioxine-6-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-(1H-pyrazol-1-yl)ethyl)-N-(benzo[d]thiazol-2-yl)-2,3-dihydrobenzo[b][1,4]dioxine-6-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Coordination Chemistry and Ligand Properties

Compounds containing benzothiazole and pyrazole units, similar to the specified chemical, are noted for their coordination chemistry and ligand properties. Boča et al. (2011) discuss the chemistry and properties of ligands like 2,6-bis-(benzimidazol-2-yl)-pyridine and 2,6-bis-(benzthiazol-2-yl)-pyridine, highlighting their potential in creating complex compounds with interesting spectroscopic properties, structures, magnetic properties, and biological and electrochemical activity (Boča, Jameson, & Linert, 2011).

Heterocyclic Compound Synthesis

The synthesis of heterocyclic compounds is a significant area of research, with applications ranging from pharmaceuticals to materials science. Ibrahim (2011) reviews methods for synthesizing benzimidazoles, quinoxalines, and benzo(1,5)diazepines, demonstrating the broad utility of heterocyclic compounds in developing therapeutic agents and other functional materials (Ibrahim, 2011).

Antioxidant and Anti-inflammatory Agents

Research into antioxidants and anti-inflammatory agents is a rapidly growing field due to their potential health benefits. Raut et al. (2020) focus on benzofused thiazole derivatives, evaluating their in vitro antioxidant and anti-inflammatory activities. Their findings suggest the potential of such compounds in developing new therapeutic agents (Raut et al., 2020).

CNS Acting Drugs

The development of novel CNS acting drugs is another area of interest. Saganuwan (2017) explores functional chemical groups that may serve as lead molecules for synthesizing compounds with CNS activity, highlighting the importance of heterocycles with nitrogen (N), sulfur (S), and oxygen (O) in this context (Saganuwan, 2017).